1-(2-Aminoethyl)-1,2-dihydropyridin-2-one dihydrochloride

• IUPAC Name: 1-(2-aminoethyl)pyridin-2-one;dihydrochloride
• InChI: InChI=1S/C7H10N2O.2ClH/c8-4-6-9-5-2-1-3-7(9)10;;/h1-3,5H,4,6,8H2;2*1H
• InChI Key: LZIIXOLKUWUDMO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=O)N(C=C1)CCN.Cl.Cl
• Molecular Formula: C7H12Cl2N2O
• Molecular Weight: 211.09 g/mol
• CAS RN: 1384428-69-6

Description

1-(2-Aminoethyl)-1,2-dihydropyridin-2-one dihydrochloride, also known as A-84543, is a compound that has gained significant attention in the scientific community due to its potential applications in research. This compound is a potent and selective agonist of the α7 nicotinic acetylcholine receptor, which is a type of receptor that plays a critical role in various physiological processes, including cognition, memory, and inflammation.

Scientific Research Applications

Synthesis and Chemical Properties

• 1-(2-Aminoethyl)-1,2-dihydropyridin-2-one dihydrochloride is involved in the synthesis of various compounds. For instance, it's used in the formation of 1-(1-Aroyl-2-arylvinyl)-2-dicyanomethylene-1,2-dihydropyridines from 2-chloropyridinium salts and unsaturated nitriles (Khoroshilov, 2001).
• Spectroscopic investigations of compounds related to 1-(2-Aminoethyl)-1,2-dihydropyridin-2-one dihydrochloride have been conducted, indicating its role in understanding absorption and fluorescence characteristics (Fischer et al., 1988).
• It's also used in the creation of 1,6-bisaryl-2,5-bis(aminomethyl)-1,6-hexanedione dihydrochlorides, revealing its versatility in synthesizing diverse chemical structures (Agababyan et al., 2002).

Application in Medicinal Chemistry

• Its derivatives have applications in medicinal chemistry, such as in the synthesis of coronary dilators, antifibrillators, and anti-hypertensives (Anderson, 1998).
• The chemical's scaffold is employed in organic synthesis, demonstrating its role as a hydrogen transfer reagent, emulating reducing agents like NAD(P)H (Borgarelli et al., 2022).

Miscellaneous Applications

• The compound is involved in the preparation of dihydropyrrolizine derivatives related to pyrrolizidine alkaloids, highlighting its role in synthesizing complex natural compounds (Culvenor et al., 1970).
• It plays a role in Diels-Alder reactions of different 1-amino-1,3-dienes, aiding in the creation of N-containing heterocyclic compounds (Nájera et al., 2021).